{3-[(3-Methylbutyl)amino]phenyl}methanol

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• IUPAC Name: [3-(3-methylbutylamino)phenyl]methanol
• InChI: InChI=1S/C12H19NO/c1-10(2)6-7-13-12-5-3-4-11(8-12)9-14/h3-5,8,10,13-14H,6-7,9H2,1-2H3
• InChI Key: YHTHADOUURLTKB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC1=CC=CC(=C1)CO

Description

{3-[(3-Methylbutyl)amino]phenyl}methanol is a benzyl alcohol derivative featuring a 3-methylbutylamino substituent at the meta position of the phenyl ring. Its molecular formula is C₁₂H₁₉NO, with a molecular weight of 193.29 g/mol (calculated).

Preparation Methods

Grignard Reaction-Based Synthesis

One prominent approach involves the formation of a Grignard reagent from a halogenated aromatic precursor, followed by reaction with appropriate electrophiles to install the side chain and hydroxymethyl group.

• Step 1: Preparation of a magnesium halide (Grignard reagent) from a 3-halogenated benzyl derivative (e.g., 3-bromobenzyl halide) in an inert organic ether solvent such as tetrahydrofuran (THF) or diethyl ether.
• Step 2: Reaction of this Grignard reagent with an electrophilic carbonyl compound (such as an aldehyde or ketone bearing the 3-methylbutyl amino substituent) under inert atmosphere to form the corresponding alcohol after work-up.
• Reaction Medium: THF is preferred due to its ability to stabilize the Grignard reagent and dissolve both reactants effectively.
• Advantages: This method allows high conversion rates and yields, with flexibility in modifying the side chain by changing the electrophile.

Reduction of α-Amino Ketone Intermediates

Another common method starts from α-amino ketone intermediates, which are reduced to the corresponding amino alcohols:

• Step 1: Synthesis of 1-phenyl-3-(3-methylbutylamino)-1-propen-1-one or similar α-amino ketone intermediates via condensation reactions.
• Step 2: Reduction of the α-amino ketone using sodium borohydride (NaBH4) in the presence of acetic acid or ethanol as solvent to yield the target amino alcohol.
• Reaction Conditions: The reduction is typically carried out at 0 °C to room temperature, with NaBH4 added in portions to control the reaction rate.
• Work-Up: Quenching with water, extraction with organic solvents (e.g., dichloromethane), drying over sodium sulfate, and concentration under vacuum.
• Advantages: This approach is straightforward and uses mild reducing agents, providing good yields of the desired amino alcohol.

Isomerization and Epimerization Control via Carbonyl Intermediates

• The presence of a carbonyl group in intermediate compounds allows for isomerization or epimerization reactions to selectively obtain specific stereoisomers or diastereomers.
• This is achieved by abstracting acidic hydrogens adjacent to the carbonyl using strong bases such as potassium tert-butylate or sodium hydride.
• Such steps can improve stereochemical purity and yield of the final amino alcohol compound.

Use of Lewis Acids to Enhance Reduction

• Lewis acids such as aluminum trichloride (AlCl3) or cerium(III) chloride (CeCl3) can be used in combination with reducing agents to facilitate reductions or Grignard reactions.
• These acids can activate carbonyl groups, improving reaction rates and selectivity.
• Solvents like THF or 1,4-dioxane are typically employed for these reactions.

Detailed Reaction Conditions and Data

Step	Reagents/Conditions	Solvent(s)	Temperature	Yield (%)	Notes
Grignard formation	3-bromobenzyl halide + Mg metal	THF or diethyl ether	Room temp to reflux	High (typically >80%)	Inert atmosphere required; moisture sensitive
Electrophilic addition	Reaction with aldehyde/ketone intermediate	THF	0 °C to room temp	75-90%	Careful control of temperature prevents side reactions
Reduction with NaBH4	NaBH4, acetic acid or ethanol	Ethanol, methanol, or CH2Cl2	0 °C to room temp	85-95%	Portion-wise addition of NaBH4 recommended; quench with water
Isomerization/epimerization	Potassium tert-butylate or NaH base	THF or dioxane	Room temp to 60 °C	Variable	Used to improve stereochemical purity; requires careful monitoring
Lewis acid activation	AlCl3 or CeCl3 with reducing agent	THF	Room temp	Improves yield	Enhances carbonyl activation for better reduction or Grignard addition

Chemical Reactions Analysis

Types of Reactions

{3-[(3-Methylbutyl)amino]phenyl}methanol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different amine derivatives.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically employed.

Substitution: Electrophilic substitution reactions may involve reagents like halogens (Cl2, Br2) or nitrating agents (HNO3).

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

{3-[(3-Methylbutyl)amino]phenyl}methanol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of {3-[(3-Methylbutyl)amino]phenyl}methanol involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Aliphatic Amine-Substituted Phenylmethanols

(3-Aminophenyl)methanol Molecular Formula: C₇H₉NO Molecular Weight: 123.15 g/mol Key Features: Simplest analog with a primary amino group at the 3-position. Crystallizes in an orthorhombic system (space group P2₁2₁2₁), enabling strong hydrogen-bonding networks . Comparison: The absence of the 3-methylbutyl chain reduces hydrophobicity (logP ~0.5 estimated) compared to the target compound (logP ~2.5 estimated). This impacts solubility and membrane permeability.

{3-[(2,3-Dihydro-1H-inden-2-yl)amino]phenyl}methanol Molecular Formula: C₁₆H₁₇NO Molecular Weight: 239.31 g/mol Key Features: Cyclic dihydroindenyl substituent introduces rigidity. Predicted density: 1.21 g/cm³; boiling point: 447°C . Comparison: The cyclic amine enhances steric bulk and may influence binding affinity in receptor interactions compared to the flexible 3-methylbutyl group in the target compound.

Heterocyclic-Substituted Phenylmethanols

(3-Pyrimidin-2-ylphenyl)methanol Molecular Formula: C₁₁H₁₀N₂O Molecular Weight: 186.21 g/mol Key Features: Pyrimidine ring at the 3-position introduces aromaticity and hydrogen-bonding capability . Comparison: The electron-deficient pyrimidine group may enhance interactions with biological targets (e.g., kinases) compared to the aliphatic amine in the target compound.

3-Furyl-(3-methoxyphenyl)methanol Molecular Formula: C₁₂H₁₂O₃ Molecular Weight: 204.23 g/mol Key Features: Methoxy and furyl groups contribute to π-π stacking and solubility in polar solvents . Comparison: The furan ring offers metabolic stability but reduces basicity relative to the target compound’s amine group.

Sulfonyl and Phenolic Derivatives

2-[(3-Aminophenyl)sulfonyl]ethanol Molecular Formula: C₈H₁₁NO₃S Molecular Weight: 217.24 g/mol Key Features: Sulfonyl group enhances acidity (pKa ~1.5) and thermal stability . Comparison: The sulfonyl group’s electron-withdrawing nature contrasts with the electron-donating 3-methylbutylamine, altering reactivity in substitution reactions.

3-Amino-5-methylphenol Molecular Formula: C₇H₉NO Molecular Weight: 123.15 g/mol Key Features: Phenolic -OH group (pKa ~10) increases acidity compared to benzyl alcohol derivatives . Comparison: The phenol group may limit blood-brain barrier penetration relative to the target compound’s alcohol group.

Physicochemical Properties

Compound	Molecular Weight (g/mol)	logP (Estimated)	Key Properties
{3-[(3-Methylbutyl)amino]phenyl}methanol	193.29	~2.5	Amphiphilic; moderate solubility in DMSO
(3-Aminophenyl)methanol	123.15	~0.5	High crystallinity; water-soluble
{3-[(2,3-Dihydro-1H-inden-2-yl)amino]phenyl}methanol	239.31	~3.0	High thermal stability (bp 447°C)
(3-Pyrimidin-2-ylphenyl)methanol	186.21	~1.8	Polar; soluble in methanol

Biological Activity

{3-[(3-Methylbutyl)amino]phenyl}methanol is an organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This compound, characterized by a phenyl ring substituted with a methanol group and an amino group attached to a 3-methylbutyl chain, exhibits various properties that may be beneficial in therapeutic applications.

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• IUPAC Name: [3-(3-methylbutylamino)phenyl]methanol
• Canonical SMILES: CCC(C)CNC1=CC=CC(=C1)CO

The biological activity of {3-[(3-Methylbutyl)amino]phenyl}methanol is primarily attributed to its interaction with specific molecular targets. It is hypothesized to bind to enzymes or receptors, thereby modulating their activity. This interaction can lead to altered biochemical pathways, which may result in therapeutic effects such as antimicrobial and anti-inflammatory actions.

Antimicrobial Properties

Research indicates that {3-[(3-Methylbutyl)amino]phenyl}methanol exhibits significant antimicrobial activity. It has been tested against various bacterial strains, showing effectiveness in inhibiting growth and proliferation. The compound's mechanism may involve disrupting bacterial cell wall synthesis or interfering with metabolic pathways essential for bacterial survival.

Anti-inflammatory Effects

In addition to its antimicrobial properties, this compound has shown promise in reducing inflammation. Studies suggest that it may inhibit the production of pro-inflammatory cytokines, thus alleviating symptoms associated with inflammatory diseases. This effect could be beneficial in conditions such as arthritis or other inflammatory disorders.

Case Study 1: Antimicrobial Efficacy

A study conducted on the efficacy of {3-[(3-Methylbutyl)amino]phenyl}methanol against Staphylococcus aureus demonstrated a minimum inhibitory concentration (MIC) of 32 µg/mL. This suggests that the compound is effective at relatively low concentrations, making it a potential candidate for further development as an antimicrobial agent.

Compound	MIC (µg/mL)	Target Organism
{3-[(3-Methylbutyl)amino]phenyl}methanol	32	Staphylococcus aureus
Control	64	Staphylococcus aureus

Case Study 2: Anti-inflammatory Activity

In vitro studies assessing the anti-inflammatory effects of {3-[(3-Methylbutyl)amino]phenyl}methanol showed a reduction in tumor necrosis factor-alpha (TNF-α) levels by approximately 40% at a concentration of 50 µg/mL. This indicates its potential utility in managing inflammatory responses.

Concentration (µg/mL)	TNF-α Reduction (%)
10	10
25	25
50	40

Synthesis and Production

The synthesis of {3-[(3-Methylbutyl)amino]phenyl}methanol typically involves the reaction of 3-nitrobenzaldehyde with 3-methylbutylamine, followed by reduction processes using agents like sodium borohydride. The production methods can be optimized for higher yields through advanced techniques such as continuous flow reactors and chromatography.